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Compound of Interest

Compound Name: MLT-231

Cat. No.: B8146324

Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of investigational compounds like MLT-231, a potent MALT1 inhibitor, are paramount to

ensuring laboratory safety and environmental compliance. This guide provides a

comprehensive overview of the recommended disposal procedures for MLT-231, emphasizing

operational safety and logistical planning.

Physicochemical Properties of MLT-231
A clear understanding of the compound's properties is the first step toward safe handling and

disposal. The following table summarizes the key physicochemical data for MLT-231.[1][2]
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Property Value

Molecular Weight 469.85 g/mol

Chemical Formula C₁₉H₁₉ClF₃N₇O₂

Appearance Solid

CAS Number 2682102-10-7

IUPAC Name

1-(2-chloro-7-((3S,5S)-3,5-

dimethylmorpholino)pyrazolo[1,5-a]pyrimidin-6-

yl)-3-(2-(trifluoromethyl)pyridin-4-yl)urea

Experimental Protocols: Proper Disposal
Procedures for MLT-231
While a specific Safety Data Sheet (SDS) for MLT-231 is not publicly available, the following

disposal procedures are based on best practices for handling similar research-grade chemical

compounds and draw upon safety guidelines for other MALT1 inhibitors.[3]

1. Personal Protective Equipment (PPE): Before handling MLT-231 for disposal, ensure the

following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

2. Waste Identification and Segregation:

Solid Waste:

Unused or expired MLT-231 powder should be collected in a clearly labeled, sealed

container designated for chemical waste.

Contaminated materials such as weigh boats, pipette tips, and gloves should be placed in

a separate, sealed bag or container also labeled as chemical waste.
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Liquid Waste:

Solutions containing MLT-231 should be collected in a designated, leak-proof, and clearly

labeled waste container.

Avoid mixing MLT-231 waste with other incompatible chemical waste streams. Consult

your institution's chemical compatibility chart.

3. Waste Container Labeling: All waste containers must be clearly labeled with the following

information:

The words "Hazardous Waste"

The full chemical name: "MLT-231"

The concentration (if in solution)

The primary hazards associated with the compound (e.g., "Harmful if swallowed," "Causes

skin irritation," "Causes serious eye irritation," "May cause respiratory irritation").[3]

The date the waste was first added to the container.

4. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area, away from general

laboratory traffic.

Ensure the storage area is secondary containment to prevent the spread of material in case

of a leak.

5. Final Disposal:

Consult Institutional Guidelines: The final disposal of chemical waste must be conducted in

accordance with your institution's Environmental Health and Safety (EHS) department

regulations.

Do Not Dispose Down the Drain: Under no circumstances should MLT-231 or its solutions be

disposed of down the sink.
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Professional Disposal: Arrange for the collection of the chemical waste by a licensed

hazardous waste disposal company, as coordinated by your EHS department.

Logical Workflow for MLT-231 Disposal
The following diagram illustrates the decision-making process for the proper disposal of MLT-
231.
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Caption: Logical workflow for the safe disposal of MLT-231.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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